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Compound of Interest

1-(3-Bromo-5-chloropyrazin-2-
YL)hydrazine

Cat. No.: B572682

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of 1-(3-Bromo-5-chloropyrazin-2-yl)hydrazine,
a heterocyclic compound of interest in chemical synthesis and potentially in drug discovery.
Due to the limited availability of published data on this specific pyrazine derivative, this guide
also includes information on the synthesis of a structurally analogous pyridine compound to
provide context for potential synthetic strategies.

Compound Identification and Properties

The target compound, 1-(3-Bromo-5-chloropyrazin-2-yl)hydrazine, is a substituted pyrazine.
Pyrazine and its derivatives are important scaffolds in medicinal chemistry and are found in
numerous biologically active compounds.[1][2]

CAS Number: 1374652-24-0[3]

Synonyms:

e 3-Bromo-5-chloro-2-hydrazinopyrazine[3]

e 3-Bromo-5-chloro-2-hydrazino-1,4-diazine[3]

e (3-Bromo-5-chloropyrazin-2-yl)hydrazine[3]
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Chemical Properties

A summary of the available quantitative data for 1-(3-Bromo-5-chloropyrazin-2-yl)hydrazine
is presented in Table 1.

Property Value Source
Molecular Formula C4H3BrCINs PubChem
Molecular Weight 223.46 g/mol [3]

Purity >95% [3]
Monoisotopic Mass 206.91989 Da PubChem

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 1-(3-Bromo-5-chloropyrazin-2-
yl)hydrazine are not readily available in the published scientific literature. Commercial
suppliers list the compound, indicating that a synthetic route exists, but the specific
methodologies are proprietary.

lllustrative Synthesis of a Structural Analog: 1-(3-Chloropyridin-2-yl)hydrazine

To provide a relevant experimental context, the synthesis of the structurally similar compound,
1-(3-chloropyridin-2-yl)hydrazine, is detailed below. This compound serves as a key
intermediate in the synthesis of the insecticide chlorantraniliprole.[4] The synthesis involves the
reaction of 2,3-dichloropyridine with hydrazine hydrate.[4][5][6]

Experimental Protocol:
o Materials: 2,3-dichloropyridine, hydrazine hydrate, ethanol.[4][6]
e Procedure:

o To a refluxing solution of 2,3-dichloropyridine (10 mmol) in ethanol, add hydrazine hydrate
(20 mmol) dropwise.[4]

o The reaction mixture is stirred and refluxed for 2 hours.[4]
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o After cooling the mixture to room temperature, the crude product precipitates as white
crystals.[4][6]

o The precipitate is collected by filtration and dried to yield 3-chloro-2-hydrazinopyridine.[6]
o Further purification can be achieved by recrystallization from a solvent such as THF.[4]

An improved process utilizes 2-ethoxyethanol as the solvent, which can reduce the reaction
time from over 36 hours to 5-6 hours and yield a product with high purity (99.83% by HPLC)
and a yield of 95%.[5]

Synthesis Workflow for 1-(3-Chloropyridin-2-yl)hydrazine

Ethanol or

2,3-Dichloropyridine Hydrazine Hydrate 2-Ethoxyethanol

Cooling and Filtration

1-(3-Chloropyridin-2-yl)hydrazine
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Synthesis of the pyridine analog.

Applications in Research and Drug Development

While specific applications for 1-(3-Bromo-5-chloropyrazin-2-yl)hydrazine are not
documented in the available literature, its structural motifs are relevant to drug discovery.
Halogenated pyrazines and pyridines are common in pharmaceuticals. For instance, various

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2983279/
https://eureka.patsnap.com/patent-CN106187998A
https://eureka.patsnap.com/patent-CN106187998A
https://pmc.ncbi.nlm.nih.gov/articles/PMC2983279/
https://www.quickcompany.in/patents/synthesis-of-3-bromo-1-3-chloro-2-pyridinyl-1h-pyrazole-5-carboxylic-acid
https://www.benchchem.com/product/b572682?utm_src=pdf-body-img
https://www.benchchem.com/product/b572682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

pyridine derivatives are key intermediates in the synthesis of agrochemicals and
pharmaceuticals.[5][6][7] The hydrazine moiety is also a versatile functional group for the
synthesis of a variety of heterocyclic systems, such as pyrazoles, which have shown a wide
range of biological activities.

Given its structure, 1-(3-Bromo-5-chloropyrazin-2-yl)hydrazine could be a valuable building
block for creating libraries of more complex molecules for screening in drug discovery
programs. The bromo and chloro substituents provide handles for further functionalization
through cross-coupling reactions, while the hydrazine group can be used to construct various
heterocyclic rings.

Signaling Pathways and Logical Relationships

There is no information available in the searched literature regarding the involvement of 1-(3-
Bromo-5-chloropyrazin-2-yl)hydrazine in any signaling pathways. The primary context for

related compounds, such as the pyridine analog, is as a synthetic intermediate rather than a

biologically active molecule that interacts with specific cellular pathways.

Logical Relationship for Further Research

The logical progression for research on this compound would involve its use as a scaffold to
generate a library of derivatives. These derivatives could then be screened for biological
activity against various targets.
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Potential research workflow.

In conclusion, while 1-(3-Bromo-5-chloropyrazin-2-yl)hydrazine is a known chemical entity
with a registered CAS number, it remains a compound with limited characterization in the public
scientific domain. The information provided herein on its properties and the synthesis of a close
analog offers a starting point for researchers interested in exploring its potential in synthetic

and medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]

e 2.1784852-46-5|3-Bromo-5-chloro-2-methylpyrazine|BLD Pharm [bldpharm.com]
¢ 3. cymitquimica.com [cymitquimica.com]

e 4. 1-(3-Chloropyridin-2-yl)hydrazine - PMC [pmc.ncbi.nim.nih.gov]

¢ 5. Synthesis Of 3 Bromo 1 (3 Chloro 2 Pyridinyl) 1 H Pyrazole 5 [quickcompany.in]

¢ 6. Preparation process of 1-(3-chloropyridine-2-yl)-3-bromo-1H-pyrazole-5-formic acid -
Eureka | Patsnap [eureka.patsnap.com]

e 7. AKkind of preparation method of 1-(3-chloropyridin-2-yl)-3-bromo-1h-pyrazole-5-
carboxylate - Eureka | Patsnap [eureka.patsnap.com]

 To cite this document: BenchChem. [Technical Guide: 1-(3-Bromo-5-chloropyrazin-2-
yl)hydrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b572682#cas-number-for-1-3-bromo-5-chloropyrazin-
2-yl-hydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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